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Compound of Interest

Compound Name: Fosalvudine Tidoxil

Cat. No.: B1673559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fosalvudine Tidoxil is a nucleoside reverse transcriptase inhibitor (NRTI) and a prodrug of

alovudine, developed for the treatment of HIV-1 infection.[1] As an NRTI, its mechanism of

action involves the inhibition of the viral reverse transcriptase enzyme, which is crucial for the

conversion of the viral RNA genome into DNA, a key step in the HIV-1 replication cycle.[2][3][4]

[5] High-throughput screening (HTS) plays a pivotal role in the discovery and development of

antiviral agents by enabling the rapid evaluation of large compound libraries.[6][7] These

application notes provide detailed protocols and guidelines for the use of Fosalvudine Tidoxil
in HTS assays to identify and characterize inhibitors of HIV-1 replication.

Chemical Properties of Fosalvudine Tidoxil
Property Value Reference

Chemical Formula C35H64FN2O8PS [2][8][9]

Molecular Weight 722.94 g/mol [8][9]

CAS Number 763903-67-9 [8]

Class

Nucleoside Reverse

Transcriptase Inhibitor (NRTI)

Prodrug

[1][8]
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Mechanism of Action and Signaling Pathway
Fosalvudine Tidoxil is a prodrug that, once inside the host cell, is metabolized by cellular

kinases into its active triphosphate form. This active metabolite then competes with natural

deoxynucleotides for incorporation into the growing viral DNA chain by the reverse

transcriptase enzyme.[3] The incorporation of the Fosalvudine Tidoxil metabolite, which lacks

a 3'-hydroxyl group, leads to the termination of DNA chain elongation, thereby halting viral

replication.[3][5]

The HIV-1 replication cycle is intricately linked with host cell signaling pathways. The virus

utilizes cellular machinery for its own propagation, and interference with these pathways can

inhibit viral replication. NRTIs like Fosalvudine Tidoxil directly target the enzymatic activity of

reverse transcriptase, a critical step in the early stages of the viral life cycle.
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1. Dispense Compounds &
Controls into 384-well plate

2. Add HIV-1 Reverse
Transcriptase

3. Pre-incubation

4. Add Substrate Mix
(Template-primer, dNTPs, labeled dTTP)

5. Incubation

6. Stop Reaction
(e.g., add EDTA)

7. Detect Signal
(Scintillation counting or
Fluorescence reading)

8. Data Analysis
(Calculate % inhibition, IC50)
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1. Seed TZM-bl cells
in 384-well plates

2. Incubate overnight

3. Add Compounds &
Controls

4. Add HIV-1

5. Incubate for 48 hours

6. Measure Luciferase Activity
(Antiviral Activity)

7. Measure Cell Viability
(Cytotoxicity)

8. Data Analysis
(Calculate EC50, CC50, SI)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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